Cas no 1532738-54-7 (1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine
• CAS No: 1532738-54-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6177419
• PubChem ID: 82596930
• Update Time: 2025-06-15

1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine
• [1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl]methanamine
• EN300-1746209
• 1532738-54-7

• Inchi： 1S/C9H15N3/c1-7-5-8(11-12(7)2)9(6-10)3-4-9/h5H,3-4,6,10H2,1-2H3
• InChI Key： NRFPNWZVMIMZJI-UHFFFAOYSA-N
• SMILES： N1=C(C=C(C)N1C)C1(CN)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 1532738-54-7 and Product Name: 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine

The compound with the CAS number 1532738-54-7 and the product name 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 1,5-dimethyl-1H-pyrazole moiety and a cyclopropylmethanamine substituent imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent studies have highlighted the versatility of heterocyclic compounds in drug design. The 1,5-dimethyl-1H-pyrazole ring is known for its stability and ability to interact with biological targets in a manner that enhances binding affinity. This structural motif has been widely investigated for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The cyclopropylmethanamine group, on the other hand, contributes to the molecule's overall solubility and bioavailability, making it an attractive scaffold for pharmacological applications.

In the context of modern drug discovery, the synthesis and characterization of novel compounds like 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine are crucial for identifying new therapeutic agents. The compound's structural features suggest potential interactions with enzymes and receptors involved in metabolic disorders, inflammation, and other diseases. Preliminary computational studies have indicated that this molecule may exhibit inhibitory activity against certain key enzymes, which could pave the way for its development into a lead compound for drug candidates.

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the complex framework of this compound.

Biological activity assays have been conducted to assess the potential therapeutic value of this compound. Initial results suggest that it demonstrates moderate inhibitory activity against target enzymes relevant to neurological disorders. The 1,5-dimethyl-1H-pyrazole moiety appears to play a critical role in mediating these interactions, while the cyclopropylmethanamine substituent enhances binding affinity through favorable steric interactions. These findings are consistent with recent literature reports on similar heterocyclic compounds exhibiting potent pharmacological effects.

Further research is ongoing to optimize the pharmacokinetic properties of 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine. Structural modifications are being explored to improve solubility, metabolic stability, and target specificity. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits. The integration of computational modeling and high-throughput screening techniques will accelerate the discovery process and facilitate the identification of novel drug candidates.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new diagnostic probes. The ability to modulate biological pathways with precision is crucial for understanding disease pathogenesis and designing effective treatments. As research progresses, 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine is poised to play a significant role in advancing our understanding of complex biological systems.

In conclusion, the compound with CAS number 1532738-54-7 and product name 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropylmethanamine represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and preliminary biological activity suggest potential applications in treating various diseases. Continued research efforts will be essential to fully realize its therapeutic potential and contribute to the development of novel pharmaceutical agents.